Nitroxoline

• CAS No.: 4008-48-4
• Product Name: Nitroxoline
• Molecular Formula: C9H6N2O3
• Molecular Weight: 190.16g/mol
• IUPAC Name: 5-nitroquinolin-8-ol
• Standard InChI: InChI=1S/C9H6N2O3/c12-8-4-3-7(11(13)14)6-2-1-5-10-9(6)8/h1-5,12H
• Standard InChIKey: RJIWZDNTCBHXAL-UHFFFAOYSA-N
• SMILES: C1=CC2=C(C=CC(=C2N=C1)O)[N+](=O)[O-]
• Canonical SMILES: C1=CC2=C(C=CC(=C2N=C1)O)[N+](=O)[O-]
• Appearance: Solid
• Melting Point: 180 °C; 180.0 °C; 180°C
• Physical Description: Solid
• Description: Nitroxoline, also known as 5-nitrox or 5-nok, belongs to the class of organic compounds known as nitroquinolines and derivatives. Nitroquinolines and derivatives are compounds containing a nitro group attached to a quinoline moiety. Nitroxoline exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Nitroxoline has been detected in multiple biofluids, such as urine and blood. Within the cell, nitroxoline is primarily located in the cytoplasm.; Nitroxoline is a monohydroxyquinoline in which the hydroxy group is positioned at C-8 with a nitro group trans to it at C-5. It has a role as an antimicrobial agent, an antifungal agent, a renal agent and an antiinfective agent. It is a C-nitro compound and a monohydroxyquinoline.; Nitroxoline is a urinary antibacterial agent active against susceptible gram-positive and gram-negative organisms commonly found in urinary tract infections. It is a hydroxyquinoline derivative unrelated to other classes of drugs. Nitroxoline is active against bacterial gyrases.
• Solubility: 2.73e+00 g/L; >28.5 [ug/mL]
• Synonyms: 5-nitro-8-hydroxyquinoline; 5-nitroquinolin-8-ol; 5-nitrox; 5-NOK; Cysto-saar plus; Nibiol; nitroxoline; nitroxoline monofluoride; nitroxoline, potassium salt
• PubChem Compound: 19910
• Last Modified: Nov 11 2021